Cas no 2680793-77-3 (2-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxolane-2-carboxylic acid)

• Product Name: 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxolane-2-carboxylic acid
• CAS No: 2680793-77-3
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5649896
• PubChem ID: 165912642
• Update Time: 2025-05-20

2-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680793-77-3
• 2-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)oxolane-2-carboxylic acid
• EN300-28275257
• 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxolane-2-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-2-5-15-9(14)11-7-10(8(12)13)4-3-6-16-10/h2H,1,3-7H2,(H,11,14)(H,12,13)
• InChI Key： MEYDCTUOYRLJBT-UHFFFAOYSA-N
• SMILES： O1CCCC1(C(=O)O)CNC(=O)OCC=C

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxolane-2-carboxylic acid

Compound CAS No. 2680793-77-3: 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxolane-2-carboxylic Acid

2-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxolane-2-carboxylic acid is a highly specialized organic compound with the CAS registry number 2680793-77-3. This compound belongs to the class of cyclic carboxylic acids, specifically oxolane derivatives, and is characterized by its unique structure that incorporates both a lactone ring and a substituted amino group. The molecule's structure makes it a promising candidate for various applications in the fields of pharmaceuticals, agrochemicals, and advanced materials.

The compound's name reflects its structural composition: the oxolane ring (a five-membered cyclic ether) is substituted at position 2 with a carboxylic acid group and a methyl group bearing an amino substituent. The amino group is further modified by a propenoyloxy carbonyl moiety, which introduces additional functional groups that enhance the compound's reactivity and versatility. This intricate structure allows for multiple potential reaction pathways, making it an attractive substrate for chemical synthesis.

Recent studies have highlighted the biological activity of CAS No. 2680793-77-3, particularly in the context of enzyme inhibition and drug delivery systems. Researchers have demonstrated that this compound exhibits selective inhibition against certain proteases, suggesting its potential as a lead compound in antiviral and anticancer therapies. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its use in metalloenzyme mimicry and catalytic applications.

In terms of synthesis, CAS No. 2680793-77-3 can be prepared via a multi-step process involving nucleophilic acyl substitution and cyclization reactions. The use of green chemistry principles, such as catalytic asymmetric synthesis and biocatalytic transformations, has significantly improved the efficiency and sustainability of its production. These advancements have made the compound more accessible for large-scale applications in both academic research and industrial settings.

The physical properties of CAS No. 2680793-77-3 are also noteworthy. It has a relatively high melting point (154–156°C) and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and acetonitrile. These characteristics make it suitable for use in various solvent systems commonly employed in organic synthesis and analytical techniques such as high-performance liquid chromatography (HPLC).

From an environmental standpoint, studies have shown that CAS No. 2680793-77-3 exhibits low toxicity to aquatic organisms, making it an eco-friendly choice for certain industrial applications. Its biodegradation profile indicates that it can be effectively broken down under aerobic conditions, reducing its environmental footprint.

In conclusion, CAS No. 2680793-77-3, or 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)oxolane-2-carboxylic acid, is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemical research and innovation.